Cas no 59039-67-7 (1-Cyclohexyl-1,4-diazepane)

• Product Name: 1-Cyclohexyl-1,4-diazepane
• CAS No: 59039-67-7
• MF: C₁₁H₂₂N₂
• MW: 182.305782794952
• MDL: MFCD09055248
• CID: 1086233
• PubChem ID: 12236530
• Update Time: 2025-10-17

1-Cyclohexyl-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1-Cyclohexyl-1,4-diazepane
• 1-cyclohexyl-1,4-diazepane(SALTDATA: 2tosilate)
• 1H-1,4-diazepine, 1-cyclohexylhexahydro-
• LogP
• MFCD09055248
• 1-Cyclohexyl-1,4-diazepane, AldrichCPR
• 59039-67-7
• SCHEMBL6134512
• 1-Cyclohexyl-[1,4]diazepane
• AKOS009222114
• CS-0331688
• DTXSID40481773

• MDL： MFCD09055248
• Inchi： 1S/C11H22N2/c1-2-5-11(6-3-1)13-9-4-7-12-8-10-13/h11-12H,1-10H2
• InChI Key： YZRJEERFPFFTLP-UHFFFAOYSA-N
• SMILES： N1(CCNCCC1)C1CCCCC1

Computed Properties

• Exact Mass: 182.17846
• Monoisotopic Mass: 182.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• Density: 0.952
• Boiling Point: 266.4°C at 760 mmHg
• Flash Point: 101.2°C
• Refractive Index: 1.493
• PSA: 15.27